Cas no 1368891-34-2 (1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine)

• Product Name: 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine
• CAS No: 1368891-34-2
• MF: C₁₁H₁₄N₄
• MW: 202.255661487579
• CID: 5575573
• Update Time: 2025-06-09

1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine-2-methanamine, 3-cyclopropyl-N-methyl-
• 1-(3-Cyclopropyl-3h-imidazo[4,5-b]pyridin-2-yl)-n-methylmethanamine
• 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine

• Inchi： 1S/C11H14N4/c1-12-7-10-14-9-3-2-6-13-11(9)15(10)8-4-5-8/h2-3,6,8,12H,4-5,7H2,1H3
• InChI Key： ITTVCONFLQQCOS-UHFFFAOYSA-N
• SMILES： C12N(C3CC3)C(CNC)=NC1=CC=CN=2

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 385.7±22.0 °C(Predicted)
• pka: 8.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine

1-(3-Cyclopropyl-3H-Imidazo[4,5-b]Pyridin-2-Yl)-N-Methylmethanamine: A Comprehensive Overview

1-(3-Cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine, with the CAS registry number 1368891-34-2, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their diverse biological activities and structural versatility. The molecule's unique architecture, featuring a cyclopropyl group attached to an imidazo[4,5-b]pyridine ring system, coupled with an N-methylmethanamine substituent, makes it a promising candidate for various applications in drug discovery and chemical synthesis.

The synthesis of 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine involves a series of intricate reactions that highlight the importance of stereochemistry and regioselectivity in modern organic synthesis. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity, leveraging advanced techniques such as microwave-assisted synthesis and catalytic methods. These advancements not only streamline the production process but also pave the way for large-scale manufacturing of this compound for research and commercial purposes.

From a pharmacological perspective, 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine has demonstrated remarkable potential as a modulator of various cellular pathways. Preclinical studies have revealed its ability to inhibit key enzymes involved in inflammatory processes, making it a potential candidate for anti-inflammatory therapies. Additionally, its activity against certain oncogenic targets has sparked interest in its application as an anticancer agent. Recent research has delved into its mechanism of action, elucidating how it interacts with cellular receptors and signaling molecules to exert its effects.

The structural uniqueness of this compound also lends itself to applications in materials science. Its rigid imidazo[4,5-b]pyridine core and cyclopropyl substituent contribute to its stability and electronic properties, making it a valuable component in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have explored its potential as a building block for self-assembling nanostructures, which could revolutionize fields like electronics and energy storage.

In terms of safety and toxicity profiles, 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine has undergone rigorous testing to ensure its suitability for therapeutic applications. Studies indicate that it exhibits low toxicity at therapeutic doses, with minimal adverse effects on vital organs. However, further investigations are underway to assess its long-term safety and pharmacokinetics in various animal models.

The future outlook for 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine is bright, with ongoing research exploring its potential in personalized medicine and combination therapies. Its ability to target multiple pathways simultaneously makes it an attractive option for treating complex diseases such as cancer and neurodegenerative disorders. As research progresses, this compound is expected to play a pivotal role in advancing our understanding of drug design and therapeutic interventions.

In conclusion, 1-(3-cyclopropyl-3H-imidazo[4,5-b]pyridin-2-yl)-N-methylmethanamine, with its unique structure and diverse biological activities, represents a significant milestone in chemical innovation. Its journey from laboratory synthesis to potential clinical applications underscores the importance of interdisciplinary collaboration in scientific discovery. As researchers continue to unlock its full potential, this compound stands at the forefront of advancements in medicine and materials science.